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Compound of Interest

Compound Name: Sofosbuvir impurity M

Cat. No.: B8082611

A Comparative Guide to HPLC Columns for
Sofosbuvir Impurity Separation

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of impurities in active pharmaceutical ingredients
(APIs) like Sofosbuvir are critical for ensuring drug safety and efficacy. High-Performance
Liquid Chromatography (HPLC) is the most widely used analytical technique for this purpose.
The choice of the HPLC column is paramount for achieving the desired separation of
Sofosbuvir from its process-related impurities and degradation products. This guide provides a
comparative overview of various HPLC columns used for Sofosbuvir impurity analysis,
supported by experimental data from published literature.

Performance Comparison of Different HPLC
Columns

The selection of an appropriate HPLC column involves considering the stationary phase
chemistry, column dimensions, and particle size. Reversed-phase chromatography, particularly
with C18 columns, is the most common approach for Sofosbuvir and its impurities. The
following tables summarize the performance of different columns based on published studies.
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. . . _ Stationary
Column Dimensions Particle Size Reference
Phase

Agilent Eclipse

4.6 x 250 mm 5um Cc18 [1][2]
XDB-C18
Waters X-bridge

4.6 x 150 mm 3.5 um C18 [3]
C18
X-Bridge C18 4.6 x 100 mm 2.5 um C18 [4]
Kromasil 100

4.6 x 250 mm 5 um C18 [5]
C18
Phenomenex

4.6 x 150 mm 5 um C18 [6]
Luna® LC C18
Agilent Zorbax

4.6 x 250 mm 5 um C18 [7]
SB C18
Hypersil ODS

4.6 x 250 mm 5 um C18 [8]
C18
Acclaim RSLC

4.6 x 150 mm 5.0 um C18 9]
120 C18
Acclaim RSLC

2.1 x100 mm 2.2 um C18 9]
120 C18
Agilent 5 TC-C18 4.6 x 150 mm 5 um C18 [10]
Waters® Acquity

2.1 x50 mm 1.7 pum C18 [11]
UPLC BEH C18
Agilent C18 4.6 x 150mm 5um C18 [12]
Spursil C18 4.6 x 250 mm 5um c18 [13]
Hypersil C18 4.6 x 150mm 5um C18 [14]

Chromatographic Performance Data
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The following table presents a summary of retention times for Sofosbuvir and some of its
impurities on different C18 columns, as reported in various studies. This data can help in
selecting a column that provides the best resolution for specific impurities of interest.
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Retention Mobile Flow Rate  Detection
Column Analyte ] ) ] Reference
Time (min) Phase (mL/min) (nm)
0.1%
) Trifluoroac
Agilent . .
] ) etic acid in Not
Eclipse Sofosbuvir  3.674 N 260 [1][2]
water: Specified
XDB-C18 _
Acetonitrile
(50:50)
0.1%
_ Trifluoroac
Agilent ) o
) Phosphoryl etic acid in Not
Eclipse ) 5.704 - 260 [1][2]
Impurity water: Specified
XDB-C18 -
Acetonitrile
(50:50)
Waters X- _ ,
) Sofosbuvir  ~48.0 Gradient 1.0 263 [3]
bridge C18
Kromasil ) )
Sofosbuvir  54.28 Gradient 1.0 263 [5]
100 C18
) Methyl
Kromasil )
Ester 36.31 Gradient 1.0 263 [5]
100 C18 _
Impurity
Kromasil Ethyl Ester )
) 43.77 Gradient 1.0 263 [5]
100 C18 Impurity
Acetonitrile
Phenomen : Methanol:
ex Luna® Sofosbuvir 2.1 Water 1.0 260 [6]
LC C18 (50:30:20
VIVIV)
Agilent Sofosbuvir 7.3 9mM 1.0 265 [7]
Zorbax SB Dipotassiu
Ci18 m
hydrogen
orthophosp
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hate buffer
(pH 4):
Acetonitrile
(60:40 v/v)
Hypersil ) )
Sofosbuvir  3.103 Isocratic 1.0 260 [8]
ODS C18
Acclaim NaH2PO4
RSLC 120 ) Not (pH 2.5):
Sofosbuvir - o 1.0 260 [9]
C18 (5.0 Specified Acetonitrile
pm) (60:40 viv)
Acclaim NaH2PO4
RSLC 120 _ Not (pH 2.5):
Sofosbuvir -~ o 0.5 260 [9]
C18 (2.2 Specified Acetonitrile
pm) (60:40 viv)
Methanol:
) Water with
Agilent 5 ) Not Not
Sofosbuvir - 0.1% 1.0 » [10]
TC-C18 Specified ) ) Specified
formic acid
(50:50 viv)
Ammonium
Waters® formate
Acquity ] (pH 3.5; 5
Sofosbuvir 1.123 0.2 261 [11]
UPLC BEH mM):
C18 Acetonitrile
(60:40 v/v)
0.01N
Agilent ) Na2HPO4:
Sofosbuvir  2.229 . 1.0 220 [12]
C18 Acetonitrile
(60:40)
Spursil Sofosbuvir Not 10-1 M 1.0 240 [13]
C18 Specified Potassium
dihydrogen
phosphate
(pH 4.5):
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Methanol
(60:40 v/v)
. Water:
Hypersil ) Not o
Sofosbuvir - Acetonitrile 1.0 230 [14]
C18 Specified
(30:70)

Note: Retention times can vary based on the specific HPLC system, exact mobile phase
preparation, and column batch. The data presented here should be used as a general guide.

Experimental Protocols

The following are generalized experimental protocols based on the reviewed literature for the
separation of Sofosbuvir and its impurities using reversed-phase HPLC.

Instrumentation:

e A High-Performance Liquid Chromatography (HPLC) system equipped with a UV or
Photodiode Array (PDA) detector.

Columns:

o A C18 reversed-phase column is typically used. Common dimensions are 4.6 mm x 150 mm
or 4.6 mm x 250 mm with particle sizes of 3.5 um or 5 um. For UPLC applications, columns
with smaller dimensions and particle sizes (e.g., 2.1 mm x 50 mm, 1.7 um) are employed for
faster analysis and higher efficiency.

Mobile Phase Preparation:

¢ Agueous Phase: Typically consists of an acidic buffer to control the ionization of Sofosbuvir
and its impurities, leading to better peak shapes. Common buffers include phosphate buffers,
ammonium formate, or dilute acids like trifluoroacetic acid or formic acid.[1][2][4][10][13] The
pH is usually adjusted to the acidic range (e.g., pH 2.2-4.5).[3][13]

o Organic Phase: Acetonitrile is the most commonly used organic modifier.[1][2][3][4][7][9][11]
[12] Methanol is also used, sometimes in combination with acetonitrile.[5][6][10][13]
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o Elution Mode: Both isocratic and gradient elution methods have been successfully employed.
Gradient elution is often preferred for separating a wider range of impurities with different
polarities.[3][5][10]

Chromatographic Conditions:

o Flow Rate: Typically set between 0.7 and 1.0 mL/min for standard HPLC columns.[3][5][6][7]
[B][9][10][12][13][14][15] For UPLC columns, lower flow rates are used (e.g., 0.2-0.5 mL/min).
[91[11]

o Column Temperature: Often maintained at ambient or slightly elevated temperatures (e.g.,
25-35°C) to ensure reproducibility.[3][5][9]

o Detection Wavelength: The UV detection wavelength is typically set at the maximum
absorbance of Sofosbuvir, which is around 260 nm.[1][2][6][8][9][15][16] Other wavelengths,
such as 263 nm, have also been used.[3][5]

« Injection Volume: Typically ranges from 10 to 20 pL.[5][6][8]

Logical Workflow for HPLC Column Selection

The following diagram illustrates a logical workflow for selecting an appropriate HPLC column
and developing a method for Sofosbuvir impurity separation.
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Caption: Workflow for HPLC column selection and method development for Sofosbuvir impurity
analysis.

This guide provides a starting point for researchers and scientists in selecting an appropriate
HPLC column for the separation of Sofosbuvir and its impurities. The optimal choice will
depend on the specific impurities of interest and the available instrumentation. It is always
recommended to perform in-house method development and validation to ensure the suitability
of the chosen column and method for its intended purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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